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Compound of Interest

Compound Name: Morpholine-4-sulfonyl chloride

Cat. No.: B158431

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling
precautions for Morpholine-4-sulfonyl chloride. The information is intended for researchers,
scientists, and professionals in the field of drug development who may handle this compound.
This document summarizes the known hazards, outlines procedures for safe handling and
storage, and provides guidance on emergency response. All quantitative data is presented in
tabular format for clarity, and key procedural workflows are illustrated with diagrams.

Chemical and Physical Properties

Morpholine-4-sulfonyl chloride is a chemical compound with the molecular formula
C4HsCINOsS. The following table summarizes its key physical and chemical properties.
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Property Value Reference
Molecular Weight 185.63 g/mol [1]
CAS Number 1828-66-6 [1]
Flash Point 135.1°C [1]
Auto-ignition Temperature No data available [1]
Decomposition Temperature No data available [1]
pH No data available [1]
Kinematic Viscosity No data available [1]

Hazard Identification and Classification

Morpholine-4-sulfonyl chloride is classified as a hazardous substance. The following table
outlines its GHS hazard classification.

Hazard Class Hazard Statement Pictogram Signal Word
Skin H315: Causes skin L, )
_ o o lalt text Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious L, )
alt text Warning

Damage/Eye Irritation eye irritation

Specific target organ

toxicity — single H335: May cause L, )
_ _ o lalt text Warning
exposure (Respiratory  respiratory irritation

tract irritation)

Toxicological Information

It is critical to note that there is a lack of comprehensive toxicological data for Morpholine-4-
sulfonyl chloride. The available safety data sheets explicitly state that there is no data
available for several key toxicological endpoints.
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Toxicological Endpoint Data Reference
Acute Toxicity (Oral) No data available [1]
Acute Toxicity (Inhalation) No data available [1]
Acute Toxicity (Dermal) No data available [1]
Skin Corrosion/Irritation No data available [1]
Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin )
o No data available [1]
Sensitization

Germ Cell Mutagenicity No data available [1]

Safe Handling and Storage
Handling Precautions

Given the hazardous nature of Morpholine-4-sulfonyl chloride, strict adherence to safety
protocols is mandatory.

» Ventilation: Handle in a well-ventilated area. Use only outdoors or in a well-ventilated area.[1]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[1]

e Avoid Contact: Avoid contact with skin and eyes.[1]
¢ Avoid Inhalation: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
e Dust and Aerosol Formation: Avoid the formation of dust and aerosols.[1]

» Fire Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge
steam.[1]

Storage Conditions

Proper storage is crucial to maintain the integrity of the compound and ensure safety.
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o Container: Keep the container tightly closed.[1]

e Location: Store in a dry, cool, and well-ventilated place.[1] Store locked up.[1]

e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]

Personal Protective Equipment (PPE)

The following table details the recommended personal protective equipment when handling

Morpholine-4-sulfonyl chloride.

PPE Type

Specification

Reference

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166(EU) or
NIOSH (US).

[1]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with chemical-impermeable
gloves that have been
inspected prior to use. The
selected protective gloves
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.

[1]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced,
NIOSH/MSHA approved
respiratory protection should

be worn.

[1]

First Aid Measures

In case of exposure, immediate first aid is essential.
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Exposure Route First Aid Measures Reference

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult
Inhalation a doctor immediately. Do not [1]

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

Take off contaminated clothing
i immediately. Wash off with
Skin Contact [1]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [1]

doctor.

Do not induce vomiting. Never
give anything by mouth to an
) unconscious person. Call a
Ingestion _ [1]
doctor or Poison Control
Center immediately. Rinse

mouth with water.

Spill and Disposal Procedures
Spill Response

In the event of a spill, the following steps should be taken:
o Ensure adequate ventilation and remove all sources of ignition.[1]
o Evacuate personnel to safe areas.[1]

o Wear appropriate personal protective equipment, including chemical-impermeable gloves.[1]
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e Prevent further spillage or leakage if it is safe to do so.[1]
e Collect the spilled material using spark-proof tools and explosion-proof equipment.[1]

e Place the collected material in suitable and closed containers for disposal.[1]

Disposal

Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[1] Discharge into the environment must be avoided.[1]

Visualized Workflows
Safety and Handling Logical Flow

The following diagram illustrates the logical workflow for ensuring safety when working with
Morpholine-4-sulfonyl chloride.
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Caption: Logical workflow for safe handling of Morpholine-4-sulfonyl chloride.

Experimental Workflow with Safety Checkpoints
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The following diagram outlines a typical experimental workflow involving Morpholine-4-
sulfonyl chloride, highlighting critical safety checkpoints.
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Caption: Experimental workflow with integrated safety checkpoints.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b158431?utm_src=pdf-body
https://www.benchchem.com/product/b158431?utm_src=pdf-body
https://www.benchchem.com/product/b158431?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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